2-Ethoxy-1-ethanamine hydrochloride

Specification

• CAS No.: 135201-16-0
• Molecular Formula: C4H12ClNO
• Molecular Weight: 125.6 g/mol
• IUPAC Name: 2-ethoxyethanamine;hydrochloride
• Standard InChI: InChI=1S/C4H11NO.ClH/c1-2-6-4-3-5;/h2-5H2,1H3;1H
• Standard InChI Key: XIPPQCNBPIXCER-UHFFFAOYSA-N
• SMILES: CCOCCN.Cl
• Canonical SMILES: CCOCCN.Cl

Introduction

Chemical Properties and Structure

Molecular Specifications

The precise molecular details of 2-Ethoxy-1-ethanamine hydrochloride include a molecular formula of C4H12ClNO with a calculated molecular weight of 125.60 g/mol. The compound can be represented in both 2D structural diagrams and 3D conformational models, providing insights into its spatial arrangement and potential reactivity patterns.

Structural Characteristics

The structural framework of 2-Ethoxy-1-ethanamine hydrochloride features several key components:

• An ethoxy group (C2H5O-) providing ether functionality

• A two-carbon ethyl chain connecting the functional groups

• A terminal primary amine group (NH2) that forms an ammonium ion in the salt

• A chloride counterion completing the salt structure

This arrangement of atoms and functional groups determines the compound's chemical behavior, including its reactivity, solubility, and potential interactions with biological systems.

Identification and Nomenclature

Chemical Identifiers

2-Ethoxy-1-ethanamine hydrochloride is registered in chemical databases with several standard identifiers that facilitate its unique identification:

• PubChem CID: 45074949

• CAS Registry Number: 135201-16-0

• Database creation date: 2010-03-29

• Last modification date: 2025-02-22

Synonyms and Alternative Names

The compound is known by several synonyms in chemical literature and databases:

• 2-ETHOXY-1-ETHANAMINE HYDROCHLORIDE (primary name)

• 2-ethoxyethanamine;hydrochloride

• ethanamine, 2-ethoxy- hydrochloride

• SCHEMBL9796827

These alternative names reflect different naming conventions and database-specific identifiers but all refer to the same chemical entity.

Related Compounds

Parent Compound

The parent compound of 2-Ethoxy-1-ethanamine hydrochloride is 2-Ethoxyethylamine (PubChem CID 66970). This parent compound shares the same basic carbon skeleton but exists as a free base rather than a hydrochloride salt. The relationship between these compounds is important as it demonstrates how salt formation can modify the properties of the base compound.

Structural Analogs

Several structurally related compounds exist with similar backbones but different substituents or functional groups:

• 2-Ethoxy-N-methyl-1-ethanamine hydrochloride (C5H14ClNO) - Contains an additional methyl group on the nitrogen atom

• Various other ethoxyethylamine derivatives with modifications to the ethoxy group or the amine functionality

Component Relationships

According to PubChem database information, 2-Ethoxy-1-ethanamine hydrochloride has:

• One parent compound: 2-Ethoxyethylamine (CID 66970)

• 26 related substances with the same chemical composition

• 16 compounds with the same parent structure

These relationships help position the compound within the broader landscape of ethanamine derivatives and their chemical behaviors.

Chemical Relationships and Classifications

Chemical Classification

2-Ethoxy-1-ethanamine hydrochloride can be classified under several chemical categories:

• Ethanamine derivatives

• Amine hydrochlorides

• Ethoxy compounds

• Organic salts

This classification helps organize the compound within established chemical taxonomies and facilitates comparison with structurally or functionally similar compounds.

Structural Comparison with Similar Compounds

Table 1 provides a comparative analysis of 2-Ethoxy-1-ethanamine hydrochloride with structurally similar compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Difference
2-Ethoxy-1-ethanamine hydrochloride	C4H12ClNO	125.60	Base reference compound
2-Ethoxyethylamine (parent)	C4H11NO	89.14	Free base form (no HCl)
2-Ethoxy-N-methyl-1-ethanamine hydrochloride	C5H14ClNO	139.62	N-methylated derivative
2-Ethoxyethanol	C4H10O2	90.12	Hydroxyl group instead of amine

This comparison illustrates how subtle structural variations can lead to different molecular weights and potentially different chemical properties and applications.

Property	Value
IUPAC Name	2-Ethoxy-1-ethanamine hydrochloride
Molecular Formula	C4H12ClNO
Molecular Weight	125.60 g/mol
CAS Registry Number	135201-16-0
Parent Compound	2-Ethoxyethylamine (CID 66970)
Functional Groups	Ethoxy, primary amine, hydrochloride
Physical State	Presumed crystalline solid (typical for amine HCl salts)
Solubility	Expected to be water-soluble (characteristic of amine HCl salts)
Database Entry Date	2010-03-29
Last Database Update	2025-02-22

Research Limitations and Future Directions

Current Knowledge Gaps

The available literature reveals several limitations in our current understanding of 2-Ethoxy-1-ethanamine hydrochloride:

• Limited experimental physical property data (exact melting point, solubility parameters, etc.)

• Absence of detailed spectroscopic characterization (NMR, IR, MS profiles)

• Limited documentation of chemical reactivity patterns

• Sparse information on specific research applications